Cas no 27677-53-8 (3H-Thieno[2,3-d]imidazole)

• Product Name: 3H-Thieno[2,3-d]imidazole
• CAS No: 27677-53-8
• MF: C₅H₄N₂S
• MW: 124.163659095764
• MDL: MFCD19220431
• CID: 1110215
• PubChem ID: 11829426
• Update Time: 2025-04-20

3H-Thieno[2,3-d]imidazole Chemical and Physical Properties

Names and Identifiers

• 3H-Thieno[2,3-d]imidazole
• 1h-thieno[2,3-d]imidazole
• AKOS006358428
• SCHEMBL120158
• thienoimidazole
• 27677-53-8

• MDL： MFCD19220431
• Inchi： 1S/C5H4N2S/c1-2-8-5-4(1)6-3-7-5/h1-3H,(H,6,7)
• InChI Key： JCZAVVUIFWZMQI-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1N=CN2

Computed Properties

• Exact Mass: 124.00951931g/mol
• Monoisotopic Mass: 124.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.9Ų